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Compound of Interest

Compound Name: VERTOSINE
CAS No.: 68738-99-8
Cat. No.: B1617586
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is paramount. This document provides essential safety
and logistical information for the proper disposal of VERTOSINE, a perfumery component.

VERTOSINE, also known by its chemical name Methyl 2-{[(1E)-(2,4-dimethylcyclohex-3-en-1-
yl)methylene]amino}benzoate, requires careful handling and disposal due to its potential
environmental impact. Adherence to proper procedures is critical to protect both personnel and
the environment.

Chemical and Physical Properties

A summary of the key quantitative data for VERTOSINE is provided in the table below for easy
reference.
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Property Value

CAS Number 68738-99-8

Molecular Weight 271.39 g/mol

Appearance Yellow to orange liquid to crystalline
Boiling Point 355 °C

Flash Point > 100 °CJ[1]

Biodegradability 55.0% (partly)[1]

Step-by-Step Disposal Procedures

The primary directive for the disposal of VERTOSINE is to adhere to all local, state, and federal
regulations.[2] Improper disposal can lead to environmental contamination and regulatory
penalties.

1. Personal Protective Equipment (PPE): Before handling VERTOSINE waste, ensure you are
wearing appropriate PPE, including:

o Safety goggles to protect from splashes.

o Chemical-resistant gloves (e.qg., nitrile) to prevent skin contact.
e Alaboratory coat to protect clothing.

2. Waste Collection:

o Collect all waste containing VERTOSINE, including unused product, contaminated
consumables (e.g., pipettes, wipes), and spill cleanup materials, in a designated and clearly
labeled hazardous waste container.

e The container should be made of a material compatible with the chemical and have a secure
lid to prevent leaks or spills.

e Do not mix VERTOSINE waste with other incompatible waste streams.
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3. Spill Management: In the event of a spill, follow these steps:
« Evacuate non-essential personnel from the immediate area.
o Ensure adequate ventilation.

» Contain the spill using an inert absorbent material, such as sand, diatomaceous earth, or
vermiculite.[2]

o Carefully collect the absorbed material using non-sparking tools and place it into the
designated hazardous waste container.

o Clean the spill area thoroughly with a suitable solvent and then with soap and water. Collect
all cleaning materials as hazardous waste.

o Crucially, prevent the spilled material from entering drains or waterways.[2]
4. Storage of Waste:

o Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

e The storage area should be secure and accessible only to authorized personnel.
5. Final Disposal:

» Arrange for the disposal of the hazardous waste through a licensed and certified
environmental waste management company.

» Provide the waste disposal company with a complete and accurate description of the waste,
including a Safety Data Sheet (SDS) if available.

o Ensure all required documentation for the transportation and disposal of hazardous waste is
completed and retained as per regulatory requirements.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of VERTOSINE.
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Caption: Logical workflow for the safe disposal of VERTOSINE.

Environmental and Safety Considerations

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1617586/docs?utm_src=pdf-body-img#proper-disposal-of-vertosine-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1617586/docs?utm_src=pdf-body#proper-disposal-of-vertosine-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

VERTOSINE is classified as an environmentally hazardous substance and a marine pollutant.
Therefore, it is imperative to prevent its release into the environment. The provided information
indicates that while no major immediate health hazards have been identified from human
experience, it is prudent to avoid contact with skin and eyes.[3] Always handle this chemical
with care in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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